Cas no 17475-11-5 (4,4-Dimethyl-1-phenylpent-2-yn-1-one)

• Product Name: 4,4-Dimethyl-1-phenylpent-2-yn-1-one
• CAS No: 17475-11-5
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 906193
• PubChem ID: 11480889
• Update Time: 2025-04-19

4,4-Dimethyl-1-phenylpent-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1-phenylpent-2-yn-1-one
• 4,4-dimethyl-1-phenyl-pent-2-yn-1-one
• DTXSID00467210
• AKOS006330945
• SCHEMBL24345105
• 17475-11-5

• Inchi： 1S/C13H14O/c1-13(2,3)10-9-12(14)11-7-5-4-6-8-11/h4-8H,1-3H3
• InChI Key： JKMPVFBNTHUBPK-UHFFFAOYSA-N
• SMILES： O=C(C#CC(C)(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07